N-(2-hydroxypropyl)-2,5-dimethylbenzamide

• IUPAC Name: N-(2-hydroxypropyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C12H17NO2/c1-8-4-5-9(2)11(6-8)12(15)13-7-10(3)14/h4-6,10,14H,7H2,1-3H3,(H,13,15)
• InChI Key: MJVZCJLJMWCKAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC(C)O
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N-(2-hydroxypropyl)-2,5-dimethylbenzamide, also known as HDMA, is a chemical compound that has gained significant interest in scientific research due to its unique properties. It belongs to the class of amides and is synthesized through a simple reaction between 2,5-dimethylbenzoic acid and 2-hydroxypropylamine. In

Mechanism of Action

The mechanism of action of N-(2-hydroxypropyl)-2,5-dimethylbenzamide is not fully understood, but it is believed to involve the inhibition of reactive oxygen species and the modulation of various signaling pathways. N-(2-hydroxypropyl)-2,5-dimethylbenzamide has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It also has the ability to scavenge free radicals, which are known to cause cellular damage and contribute to the development of various diseases.
Biochemical and Physiological Effects:
N-(2-hydroxypropyl)-2,5-dimethylbenzamide has been shown to have a variety of biochemical and physiological effects. It has been found to reduce oxidative stress, inflammation, and cell death in various cell types. N-(2-hydroxypropyl)-2,5-dimethylbenzamide has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Additionally, N-(2-hydroxypropyl)-2,5-dimethylbenzamide has been found to have antimicrobial activity against various pathogens, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(2-hydroxypropyl)-2,5-dimethylbenzamide has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, there are also some limitations to its use, such as its limited solubility in water and its potential to interfere with certain assays.

Future Directions

There are several future directions for research on N-(2-hydroxypropyl)-2,5-dimethylbenzamide. One area of interest is the development of N-(2-hydroxypropyl)-2,5-dimethylbenzamide-based drugs for the treatment of various diseases, including diabetes, cancer, and neurodegenerative disorders. Another area of interest is the use of N-(2-hydroxypropyl)-2,5-dimethylbenzamide as a stabilizer for nanoparticles, which could have applications in drug delivery and imaging. Additionally, further research is needed to fully understand the mechanism of action of N-(2-hydroxypropyl)-2,5-dimethylbenzamide and its potential interactions with other compounds.

Synthesis Methods

The synthesis of N-(2-hydroxypropyl)-2,5-dimethylbenzamide is a simple process that involves the reaction between 2,5-dimethylbenzoic acid and 2-hydroxypropylamine in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then converted into the final product through a series of steps. The yield of N-(2-hydroxypropyl)-2,5-dimethylbenzamide can be optimized by controlling the reaction conditions such as temperature, pressure, and reaction time.

Scientific Research Applications

N-(2-hydroxypropyl)-2,5-dimethylbenzamide has been extensively studied for its potential applications in various fields of science. It has been found to exhibit significant antioxidant, anti-inflammatory, and antimicrobial properties, making it a promising candidate for the development of new drugs and therapies. N-(2-hydroxypropyl)-2,5-dimethylbenzamide has also been shown to have potential applications in the field of nanotechnology, where it can be used as a stabilizer for nanoparticles.